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Compound of Interest

Compound Name: Cyprofuram

Cat. No.: B166988

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the
toxicological profile of Cyprofuram. It is intended for informational purposes for researchers,
scientists, and drug development professionals. A significant lack of comprehensive
toxicological data for Cyprofuram exists in the public domain. Therefore, this guide is not
exhaustive and should be interpreted with caution.

Introduction

Cyprofuram is a systemic fungicide that was previously used to control Oomycetes, such as
downy mildew and late blight, in crops like vines and potatoes.[1] It is now considered largely
obsolete and is not approved for use as a plant protection agent in Great Britain and the
European Union.[1][2] Due to its limited historical use and current regulatory status, publicly
available toxicological data is scarce.

Physicochemical Properties
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Property Value Source
CAS Registry Number 69581-33-5 [3]
Molecular Formula C14H14CINO3 [3]
Molecular Weight 279.72 g/mol [2]

N-(3-chlorophenyl)-N-
(tetrahydro-2-o0xo0-3-

IUPAC Name [3]
furanyl)cyclopropanecarboxam

ide

Toxicological Summary

The available information suggests that Cyprofuram is moderately toxic to mammals if
ingested and poses a significant hazard to aquatic life.[1][2]

Acute Toxicity

Quantitative data for acute toxicity (e.g., LD50 values) in mammals is not readily available in
the public search results. However, based on its GHS classification, it is considered toxic if
swallowed and harmful in contact with skin.[2]

Table 1;: GHS Hazard Classification

Hazard Statement Description

H301 Toxic if swallowed

H312 Harmful in contact with skin

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long lasting effects

Source: PubChem|2]

Subchronic and Chronic Toxicity

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.bcpcpesticidecompendium.org/cyprofuram.html
http://www.bcpcpesticidecompendium.org/cyprofuram.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprofuram
http://www.bcpcpesticidecompendium.org/cyprofuram.html
https://www.benchchem.com/product/b166988?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1286.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprofuram
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprofuram
https://pubchem.ncbi.nlm.nih.gov/compound/Cyprofuram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

No information on the subchronic or chronic toxicity of Cyprofuram was found in the public
domain.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is a significant data gap regarding the genotoxic, carcinogenic, and reproductive toxicity
potential of Cyprofuram.

Ecotoxicology

Cyprofuram is classified as very toxic to aquatic life, with long-lasting effects.[2] It is also noted
to be moderately toxic to birds.[1] Detailed ecotoxicological studies are scarce.[1]

Mechanism of Action

The fungicidal mode of action of Cyprofuram in Phytophthora palmivora involves the alteration
of nucleic acid and lipid synthesis.[4] At high concentrations, it has been shown to reduce the
rate of nucleic acid synthesis.[4] Conversely, at low concentrations, it can stimulate both nucleic
acid and lipid synthesis.[4] The specific toxicological mechanism of action in mammals and
other non-target organisms has not been elucidated in the available literature.

Experimental Protocols

Detailed experimental protocols for toxicological studies on Cyprofuram are not available in
the reviewed public literature.

Data Gaps and Future Research

The toxicological profile of Cyprofuram is largely incomplete. Key data gaps include:

Acute toxicity data (LD50, LC50) for various routes of exposure in mammals.

Subchronic and chronic toxicity studies.

Studies on genotoxicity, carcinogenicity, and reproductive and developmental toxicity.

Detailed ecotoxicological data for various aquatic and terrestrial organisms.

Pharmacokinetic data (absorption, distribution, metabolism, and excretion).
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» Elucidation of the mechanism of toxic action in non-target organisms.

Given its obsolete status, it is unlikely that extensive new toxicological research on
Cyprofuram will be a priority. However, for any potential future re-evaluation or in cases of
environmental persistence, further studies would be necessary to conduct a thorough risk
assessment.

Logical Relationship of Available Information
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Caption: Overview of Cyprofuram's known toxicological information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Cyprofuram: A Review of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166988#toxicological-profile-of-cyprofuram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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